9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole

• Molecular Formula: C24H23N3OS
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 2-(1-benzylimidazol-2-yl)sulfanyl-1-(1,2,3,4-tetrahydrocarbazol-9-yl)ethanone
• InChI: InChI=1S/C24H23N3OS/c28-23(17-29-24-25-14-15-26(24)16-18-8-2-1-3-9-18)27-21-12-6-4-10-19(21)20-11-5-7-13-22(20)27/h1-4,6,8-10,12,14-15H,5,7,11,13,16-17H2
• InChI Key: FEKCQDYIPHSVMX-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C3=CC=CC=C3N2C(=O)CSC4=NC=CN4CC5=CC=CC=C5

Description

9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole is not fully understood. However, it has been proposed that the compound exerts its therapeutic effects by modulating various signaling pathways in cells. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole can induce cell cycle arrest and apoptosis in cancer cells. The compound has also been shown to inhibit the growth of various fungal and bacterial strains. In addition, it has been reported to possess antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole is its broad-spectrum activity against cancer cells, fungi, and bacteria. The compound is also relatively easy to synthesize and purify. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole. One potential direction is the investigation of the compound's activity against other types of cancer cells. Another direction is the development of more water-soluble derivatives of the compound for in vivo use. Additionally, the compound's potential use in the treatment of neurodegenerative diseases warrants further investigation.

Synthesis Methods

The synthesis of 9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole involves a multi-step process. The initial step involves the reaction of 2,3,4,9-tetrahydro-1H-carbazole with 1-benzyl-1H-imidazole-2-thiol in the presence of a base. The resulting intermediate is then treated with acetic anhydride to form the final product. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

9-{[(1-benzyl-1H-imidazol-2-yl)sulfanyl]acetyl}-2,3,4,9-tetrahydro-1H-carbazole has been studied extensively for its potential therapeutic applications. It has been shown to possess anticancer, antifungal, and antibacterial properties. The compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.